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Compound of Interest

Compound Name: Methyl 4-hydroxy-3-iodobenzoate

Cat. No.: B082920

An In-depth Technical Guide to Methyl 4-
hydroxy-3-iodobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of Methyl 4-hydroxy-3-iodobenzoate. This compound serves as a valuable
intermediate in organic synthesis, particularly in the development of novel pharmaceutical
agents.

Core Chemical Properties and Structure

Methyl 4-hydroxy-3-iodobenzoate is a halogenated derivative of methylparaben. Its chemical
structure and key identifiers are presented below. The presence of an iodine atom on the
aromatic ring makes it a versatile precursor for various cross-coupling reactions, enabling the
introduction of diverse functional groups.
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Chemical Structure of Methyl 4-hydroxy-3-iodobenzoate

CH3

Click to download full resolution via product page
Caption: Chemical structure of Methyl 4-hydroxy-3-iodobenzoate.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 4-hydroxy-3-iodobenzoate is
provided in the table below.
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Property Value Reference
Molecular Formula CsH7103 [1112]
Molecular Weight 278.04 g/mol [21[31[4]
CAS Number 15126-06-4 [1][2]
Melting Point 155-159 °C [1]
Appearance Solid

methyl 4-hydroxy-3-
IUPAC Name ) [2]
iodobenzoate

PXNOLLHARLSLHY-
InChl Key [1][2]
UHFFFAOYSA-N

SMILES COC(=0)C1=CC(=C(C=C1)0)l  [1][2]

Spectral Data Summary

While raw spectral data is not included, the following table summarizes the expected
characteristic signals for Methyl 4-hydroxy-3-iodobenzoate based on its structure. Actual
spectral data can be found in the cited references.[2][5]
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Spectroscopy

Expected Key Signals

1H NMR

Signals corresponding to the aromatic protons
(with splitting patterns influenced by the
substituents), a singlet for the hydroxyl proton,

and a singlet for the methyl ester protons.

13C NMR

Resonances for the aromatic carbons (including
those directly attached to iodine, hydroxyl, and
carboxyl groups), the carbonyl carbon of the

ester, and the methyl carbon of the ester.

IR Spectroscopy

Characteristic absorption bands for the O-H
stretch of the phenol, C=0 stretch of the ester,
C-O stretches, and aromatic C-H and C=C

stretches.

Mass Spectrometry

The molecular ion peak (M+) is expected at m/z
corresponding to the molecular weight (278.04).
Fragmentation patterns would likely involve the

loss of the methoxy group or the entire ester

group.

Experimental Protocols

Synthesis of Methyl 4-hydroxy-3-iodobenzoate

A common method for the synthesis of Methyl 4-hydroxy-3-iodobenzoate involves the

iodination of Methyl 4-hydroxybenzoate. A detailed protocol is outlined below.[1]

Materials:

e Methyl 4-hydroxybenzoate

 lodine monochloride (ICI)

o Acetic acid

Procedure:
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Dissolve Methyl 4-hydroxybenzoate (0.233 mol) in 200 mL of acetic acid in a suitable
reaction vessel.

Heat the mixture to 65°C with stirring.

Slowly add a solution of iodine monochloride (0.233 mol) dissolved in 50 mL of acetic acid
dropwise over a period of 40 minutes.

Maintain the reaction mixture at 65°C for 5 hours with continuous stirring.
Allow the reaction to stir at room temperature for an additional 16 hours.
Collect the precipitated product by filtration.

Wash the solid product with water.

Dry the product under vacuum to yield Methyl 4-hydroxy-3-iodobenzoate.
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Synthesis Workflow for Methyl 4-hydroxy-3-iodobenzoate
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React at 65°C for 5 hours

:
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for 16 hours

Gilter the precipitata

Wash with water
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Caption: A flowchart illustrating the synthesis of Methyl 4-hydroxy-3-iodobenzoate.
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Role in Drug Development and Research

Methyl 4-hydroxy-3-iodobenzoate is not typically investigated for its direct biological activity.
Instead, its significance lies in its utility as a versatile building block in the synthesis of more
complex molecules with potential therapeutic applications. The presence of the iodine atom
allows for the facile introduction of various functionalities through well-established cross-
coupling reactions, such as Suzuki, Sonogashira, and Heck couplings. This strategic placement
of a reactive handle on a benzoate scaffold is highly valuable in medicinal chemistry for the
construction of compound libraries for drug discovery.

For instance, it can be a precursor for the synthesis of novel acylhydrazones, a class of
compounds known to exhibit a wide range of biological activities, including antimicrobial and
anticancer effects.[6]
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Caption: The role of Methyl 4-hydroxy-3-iodobenzoate as a key intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [*"Methyl 4-hydroxy-3-iodobenzoate" chemical properties
and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082920#methyl-4-hydroxy-3-iodobenzoate-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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